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For Researchers, Scientists, and Drug Development Professionals

Abstract
Trideca-4,7-diynal is a polyyne aldehyde whose specific properties and biological activities are

not extensively documented in publicly available literature. However, based on the known

characteristics of polyynes and unsaturated aldehydes, it holds potential for investigation in

medicinal chemistry and drug development. This technical guide provides a summary of the

available information for Trideca-4,7-diynal, including its chemical properties and CAS

number. Due to the limited specific data, this document also presents general experimental

protocols for the synthesis of similar compounds and discusses the known biological activities

of the broader class of polyynes. This guide aims to serve as a foundational resource for

researchers interested in exploring the potential of Trideca-4,7-diynal and related polyyne

compounds.

Chemical and Physical Properties
Quantitative data for Trideca-4,7-diynal is sparse in the literature. The following table

summarizes the known properties. For context, properties of the structurally related but more

studied compound, (4Z,7Z)-Trideca-4,7-dienal, are included for comparison, although it should

be noted that the presence of triple bonds in Trideca-4,7-diynal will significantly influence its

chemical and physical behavior.

Table 1: Physicochemical Properties
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Property Trideca-4,7-diynal
(4Z,7Z)-Trideca-4,7-dienal
(for comparison)

CAS Number 87681-30-9[1] 13552-95-9[2]

Molecular Formula C₁₃H₁₈O C₁₃H₂₂O[2]

Molecular Weight 190.28 g/mol 194.31 g/mol [2]

Boiling Point Data not available
286.00 to 287.00 °C @ 760.00

mm Hg (estimated)[3]

Density Data not available Data not available

Solubility Data not available Insoluble in water[4]

Appearance Data not available
Colorless to pale yellow

liquid[4]

Spectroscopic Data
Specific spectroscopic data (NMR, IR, Mass Spectrometry) for Trideca-4,7-diynal is not readily

available. However, based on its structure, the following characteristic spectral features can be

anticipated:

Table 2: Predicted Spectroscopic Features for Trideca-4,7-diynal
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Spectroscopy Predicted Features

¹H NMR

- Aldehydic proton (CHO) signal around δ 9-10

ppm.[5][6] - Protons adjacent to the triple bonds

and the aldehyde group would appear in the

deshielded region.

¹³C NMR

- Carbonyl carbon (C=O) signal in the range of δ

190-215 ppm.[6][7] - Alkynyl carbons would

appear in the range of δ 60-90 ppm.

IR Spectroscopy

- A strong C=O stretching vibration between

1660-1770 cm⁻¹.[7] - Characteristic aldehyde C-

H stretches around 2720 cm⁻¹ and 2820 cm⁻¹.

[5][7] - C≡C stretching vibrations, which may be

weak or absent depending on the symmetry,

typically appear around 2100-2260 cm⁻¹.

Mass Spectrometry

- A molecular ion peak corresponding to its

molecular weight. - Fragmentation patterns

characteristic of aldehydes, such as alpha-

cleavage and McLafferty rearrangement.[5]

Synthesis and Experimental Protocols
A specific, validated experimental protocol for the synthesis of Trideca-4,7-diynal is not

described in the available literature. However, a plausible synthetic route would involve the

oxidation of the corresponding alcohol, Trideca-4,7-diyn-1-ol. Several mild oxidation methods

are suitable for converting primary alcohols to aldehydes without over-oxidation to a carboxylic

acid. Below are detailed, representative protocols for such a transformation.

General Workflow for the Synthesis of Trideca-4,7-diynal

Trideca-4,7-diyn-1-ol Oxidation

Oxidizing Agent
(e.g., PDC, DMP, Swern) Trideca-4,7-diynal Purification

(e.g., Column Chromatography)
Characterization
(NMR, IR, MS)
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Caption: General synthetic workflow for Trideca-4,7-diynal.

Experimental Protocol: Pyridinium Dichromate (PDC)
Oxidation
Pyridinium dichromate (PDC) is a milder oxidizing agent than pyridinium chlorochromate (PCC)

and is suitable for the oxidation of primary alcohols to aldehydes, especially for acid-sensitive

substrates.[8]

Materials:

Trideca-4,7-diyn-1-ol

Pyridinium dichromate (PDC)[9]

Anhydrous dichloromethane (DCM)

Celite or molecular sieves[9][10]

Sodium sulfate (Na₂SO₄)

Deionized water

Brine solution

Procedure:

To a stirred suspension of Trideca-4,7-diyn-1-ol (1 equivalent) and powdered molecular

sieves (or Celite) in anhydrous dichloromethane (20 volumes) at room temperature under a

nitrogen atmosphere, add pyridinium dichromate (PDC) (2.5 equivalents) portion-wise.[9]

Stir the reaction mixture overnight at room temperature. The progress of the reaction can be

monitored by thin-layer chromatography (TLC). A brown, tar-like precipitate will form as the

reaction proceeds.[9][10]

Upon completion, filter the reaction mixture through a pad of Celite, and wash the filter cake

with dichloromethane.
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Combine the organic filtrates and wash sequentially with deionized water (10 volumes) and

brine solution (5 volumes).[9]

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the

solvent under reduced pressure.

The resulting crude Trideca-4,7-diynal can be purified by column chromatography on silica

gel.

Alternative Oxidation Protocols
Swern Oxidation: This method uses dimethyl sulfoxide (DMSO) activated with oxalyl chloride

at low temperatures (-78 °C), followed by the addition of a hindered base like triethylamine.

[11][12] It is known for its mild conditions and tolerance of many functional groups.[11]

Dess-Martin Periodinane (DMP) Oxidation: This reaction employs a hypervalent iodine

reagent (DMP) and offers the advantages of being performed at room temperature with a

simple workup.[13] It is highly selective and compatible with a wide range of sensitive

functional groups.[13]

Biological Activity and Potential Applications
While no specific biological activities have been reported for Trideca-4,7-diynal, the broader

class of polyyne natural products is known for a wide range of biological effects.

Known Biological Activities of Polyynes
Polyynes isolated from various natural sources, including plants, fungi, and bacteria, have

demonstrated significant biological activities, such as:

Antimicrobial and Antifungal Properties: Many polyynes exhibit potent activity against a

range of bacterial and fungal pathogens.[10]

Antiviral Activity: Some polyynes have been investigated for their antiviral effects.

Cytotoxic and Anticancer Activity: Certain polyynes have shown cytotoxicity against various

cancer cell lines, making them of interest in oncology research.
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Potential Signaling Pathways and Mechanisms of Action
The precise mechanisms of action for most polyynes are not fully elucidated. However, their

reactivity, often attributed to the electron-deficient nature of the conjugated triple bonds,

suggests they may interact with various biological nucleophiles, including proteins and nucleic

acids. For some bacterial polyynes, a proposed regulatory pathway for their biosynthesis has

been described.
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Click to download full resolution via product page

Caption: A proposed regulatory pathway for polyyne biosynthesis in some bacteria.

Safety and Handling
Specific safety data for Trideca-4,7-diynal is not available. As with any uncharacterized

chemical, it should be handled with care in a well-ventilated fume hood, and appropriate

personal protective equipment (gloves, safety glasses, lab coat) should be worn. The reagents

used in its synthesis, particularly chromium-based oxidizing agents like PDC, are toxic and

should be handled with extreme caution.[9]

Conclusion and Future Directions
Trideca-4,7-diynal is a largely uncharacterized polyyne aldehyde. While specific data on its

properties and biological activity are lacking, its chemical structure suggests it may possess

interesting biological activities, in line with other members of the polyyne family. This technical

guide provides a starting point for researchers by summarizing the available information and

presenting plausible synthetic methodologies. Further research is warranted to synthesize and

characterize Trideca-4,7-diynal, and to investigate its potential as a lead compound in drug

discovery programs, particularly in the areas of antimicrobial and anticancer research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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